3-(Allylthio)propanal

• CAS No.: 22842-59-7
• Molecular Formula: C6H10OS
• Molecular Weight: 130.21 g/mol
• IUPAC Name: 3-prop-2-enylsulfanylpropanal
• InChI: InChI=1S/C6H10OS/c1-2-5-8-6-3-4-7/h2,4H,1,3,5-6H2
• InChI Key: AXZSEPBLUIEYQI-UHFFFAOYSA-N
• Canonical SMILES: C=CCSCCC=O

Description

3-(Allylthio)propanal is an organosulfur compound with the molecular formula C6H12OS and a molecular weight of 132.22 g/mol . This compound features an allylthio functional group (-S-CH2-CH=CH2) attached to a propanal chain, a structure that is of significant interest in medicinal and synthetic chemistry research. The allylthio moiety is a key structural component investigated for its potential biological activity. Research on structurally related 3-allylthio pyridazine derivatives has demonstrated promising anticancer activities, showing efficacy against various human cancer cell lines, including lung (A549), liver (Hep3B), and prostate (PC3) cancers in vitro . This suggests that the 3-allylthio pharmacophore may contribute to antiproliferative properties, making 3-(Allylthio)propanal a valuable scaffold for developing new chemotherapeutic candidates and studying structure-activity relationships. The compound is intended for research applications only, including as a building block in organic synthesis, a precursor for developing novel bioactive molecules, and a subject for investigating the mechanism of action of sulfur-containing compounds in biological systems. Researchers can utilize this chemical to explore its potential interactions with cellular enzymes and receptors. This product is For Research Use Only (RUO) and is not intended for diagnostic or therapeutic applications, or for human or veterinary use.

Comparison with Similar Compounds

Key Features :

• Functional Groups : Aldehyde (-CHO), thioether (-S-), and allyl (CH₂-CH=CH₂).
• Reactivity : The aldehyde group is highly reactive, enabling participation in condensation and nucleophilic addition reactions. The allylthio group may influence solubility, volatility, and bioactivity.

Comparison with Structurally Similar Compounds

3-(Methylthio)propanal

• Molecular Formula : C₄H₈OS
• Molecular Mass : 104.17 g/mol
• Key Properties :
  • Odor profile: Imparts meaty, cooked potato, and creamy aromas , critical in food flavoring .
  • Low odor threshold (~0.1 ppb), making it potent in trace amounts .
  • Derived from methionine degradation via the Maillard reaction .
• Applications :
  • Food industry: Enhances savory flavors in processed meats, soups, and fermented products .
  • Detected in natural sources like oats, passion fruits, and anises .

3-(Butylthio)propanal

• Molecular Formula : C₇H₁₄OS
• Molecular Mass : 146.25 g/mol
• Key Properties :
  • Longer alkyl chain increases hydrophobicity compared to methyl/allyl analogs .
  • Likely higher boiling point and lower volatility than 3-(Allylthio)propanal.
• Applications: Limited direct data, but thioether aldehydes are often intermediates in organic synthesis or fragrance components .

3-(Trifluoromethylphenyl)propanal

• Molecular Formula : C₁₀H₉F₃O
• Key Properties :
  • Aryl substitution introduces electron-withdrawing effects from the trifluoromethyl group, altering reactivity .
• Applications :
  • Pharmaceutical intermediate: Critical in synthesizing cinacalcet , a drug for hyperparathyroidism .

4-Hydroxydihydrocinnamaldehyde 3-(p-Hydroxyphenyl)propanal

• Molecular Formula : C₉H₁₀O₃ (simplified)
• Key Properties: Higher polarity due to phenolic -OH groups.

Comparative Analysis Table

Compound	Molecular Formula	Molecular Mass (g/mol)	Functional Groups	Key Applications	Odor/Flavor Profile
3-(Allylthio)propanal	C₆H₁₀OS	130.21 (estimated)	Aldehyde, allylthio	Flavoring, organic synthesis	Not reported (inferred savory)
3-(Methylthio)propanal	C₄H₈OS	104.17	Aldehyde, methylthio	Food flavoring, natural aroma	Meaty, potato, creamy
3-(Butylthio)propanal	C₇H₁₄OS	146.25	Aldehyde, butylthio	Synthetic intermediates	Not reported
3-(Trifluoromethylphenyl)propanal	C₁₀H₉F₃O	202.18	Aldehyde, trifluoromethylphenyl	Pharmaceutical synthesis	Not applicable
4-Hydroxydihydrocinnamaldehyde derivative	C₉H₁₀O₃	166.17	Aldehyde, phenolic -OH	Therapeutic agent (estrogen receptors)	Not applicable

Research Findings and Trends

• Structural Impact on Reactivity :
  • Alkyl Chain Length : Longer chains (e.g., butyl vs. methyl) reduce volatility and may enhance lipid solubility, affecting bioavailability .
  • Aryl vs. Alkyl Substituents : Aryl groups (e.g., trifluoromethylphenyl) increase steric hindrance and electronic effects, altering binding affinities in drug design .
• Flavor Chemistry: Thioether aldehydes like 3-(Methylthio)propanal are crucial in Maillard-derived flavors, with sulfur atoms enhancing umami and savory notes .
• Pharmaceutical Relevance :
  • Derivatives like 3-(Trifluoromethylphenyl)propanal highlight the role of aldehydes in synthesizing bioactive molecules .

Q & A

Q. What are the recommended synthetic routes for 3-(Allylthio)propanal, and how can reaction conditions be optimized to improve yield?

• Methodological Answer : The synthesis typically involves nucleophilic substitution or thiol-ene reactions. For example, allylthiol can react with 3-chloropropanal under basic conditions (e.g., K₂CO₃ in DMF) to form the target compound. Optimization requires monitoring reaction temperature (60–80°C) and stoichiometry (1:1.2 molar ratio of aldehyde to thiol). Purity is enhanced via column chromatography (silica gel, hexane/ethyl acetate gradient) .

• Key Data :

Parameter	Optimal Range	Yield (%)
Temperature	70°C	65–75
Reaction Time	6–8 hours	70
Solvent	DMF	-

Q. Which spectroscopic techniques are critical for characterizing 3-(Allylthio)propanal, and what spectral signatures confirm its structure?

• Methodological Answer :

• ¹H NMR : A singlet at δ 9.7–9.9 ppm confirms the aldehyde proton. Allylthio group protons appear as a multiplet (δ 5.6–5.8 ppm for vinyl protons) and a triplet (δ 3.3–3.5 ppm for SCH₂).
• IR : Strong absorption at ~1720 cm⁻¹ (C=O stretch) and 2550 cm⁻¹ (S-H stretch, if unreacted thiol remains).
• Mass Spectrometry : Molecular ion peak at m/z 130 (M⁺) with fragmentation patterns indicating allylthio and propanal moieties .

Q. What are the primary biological targets of 3-(Allylthio)propanal derivatives, and how are preliminary activity assays designed?

• Methodological Answer : Derivatives often target enzymes with thiol-reactive sites (e.g., cysteine proteases). Assays involve:

• Enzyme Inhibition : Pre-incubate the compound with the enzyme (e.g., papain) and measure residual activity using fluorogenic substrates.
• Cellular Toxicity : Use MTT assays on relevant cell lines (e.g., HeLa) at concentrations ≤50 µM to determine IC₅₀ values .

Advanced Research Questions

Q. How do steric and electronic effects of the allylthio group influence 3-(Allylthio)propanal’s reactivity compared to aryl-substituted analogs?

• Methodological Answer : Computational studies (DFT) reveal that the allylthio group’s electron-donating resonance effect stabilizes the aldehyde’s electrophilic carbon, enhancing nucleophilic attack rates. Steric hindrance is minimal compared to bulkier aryl groups (e.g., 3-(2-Chlorophenyl)propanal), allowing higher regioselectivity in condensation reactions. Compare Hammett constants (σ) of substituents to predict reactivity trends .

Q. How can contradictions in reported biological activity data for 3-(Allylthio)propanal derivatives be resolved?

• Methodological Answer :

• Systematic Variation : Test derivatives with controlled modifications (e.g., allylthio vs. propylthio groups) under identical assay conditions.
• Mechanistic Profiling : Use SPR (Surface Plasmon Resonance) or ITC (Isothermal Titration Calorimetry) to quantify binding affinities to suspected targets.
• Statistical Validation : Apply ANOVA or mixed-effects models to account for inter-lab variability in dose-response data .

Q. What strategies are effective for stabilizing 3-(Allylthio)propanal in aqueous solutions during pharmacokinetic studies?

• Methodological Answer :

• pH Control : Maintain solutions at pH 5–6 to minimize aldehyde hydration.
• Co-solvents : Use 10–20% DMSO or cyclodextrin inclusion complexes to enhance solubility and stability.
• LC-MS Monitoring : Track degradation products (e.g., disulfides) over 24 hours to identify optimal storage conditions .

Data Contradiction Analysis

Q. Why do some studies report high antimicrobial activity for 3-(Allylthio)propanal derivatives, while others observe no effect?

• Methodological Answer : Discrepancies often arise from differences in:

• Bacterial Strains : Gram-negative bacteria may exhibit resistance due to outer membrane barriers.
• Compound Purity : Impurities (e.g., residual thiols) can inhibit activity. Validate purity via HPLC (>95%) before assays.
• Assay Conditions : Aerobic vs. anaerobic environments alter thiol-disulfide redox equilibria, impacting bioavailability .

Experimental Design Considerations

Q. How should researchers design structure-activity relationship (SAR) studies for 3-(Allylthio)propanal analogs?

• Methodological Answer :

• Core Modifications : Synthesize analogs with variations in the allyl chain (e.g., propargylthio, cyclopropylthio) and propanal chain length.
• High-Throughput Screening : Use 96-well plates to test inhibition against a panel of enzymes (e.g., caspases, dehydrogenases).
• Data Correlation : Employ multivariate analysis (PCA) to link structural descriptors (logP, polar surface area) with bioactivity .